Cas no 2171206-85-0 (2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid
• CAS No: 2171206-85-0
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6052082
• PubChem ID: 165958718
• Update Time: 2025-07-14

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid
• EN300-1580239
• 2171206-85-0
• 2-[(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]piperidin-2-yl]acetic acid

• Inchi： 1S/C26H26N2O5/c29-24(28-15-6-5-8-18(28)16-25(30)31)13-7-14-27-26(32)33-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23H,5-6,8,14-17H2,(H,27,32)(H,30,31)/t18-/m1/s1
• InChI Key： YSUQVGHIEPIXPU-GOSISDBHSA-N
• SMILES： O(C(NCC#CC(N1CCCC[C@@H]1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic Acid (CAS No. 2171206-85-0)

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid, identified by the chemical compound identifier CAS No. 2171206-85-0, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, piperidine moiety, and allenylacetic acid backbone, positions it as a versatile scaffold for developing novel therapeutic agents.

The Fmoc group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide synthesis (SPPS). However, in this context, the Fmoc group serves a dual purpose: not only does it protect the amino function during synthetic processes, but it also enhances the solubility and stability of the compound, which are critical factors in pharmaceutical development. The presence of the fluorene moiety further contributes to the compound's unique properties, including its potential to interact with biological targets in specific ways.

The piperidine ring is another key structural feature that influences the biological activity of this compound. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic secondary amine structures found in many bioactive molecules. This structural motif is frequently incorporated into drug candidates because it can improve pharmacokinetic properties such as oral bioavailability and metabolic stability. In the case of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-2-ylacetic acid, the piperidine ring is strategically positioned to interact with biological targets, potentially modulating enzyme activity or receptor binding.

The allenylacetic acid backbone provides an additional layer of complexity to the molecule. Allenylacetic acids are known for their ability to act as Michael acceptors, which allows them to participate in nucleophilic addition reactions. This reactivity can be exploited in drug design to create covalent bonds with biological targets, leading to increased binding affinity and prolonged duration of action. The presence of this motif in CAS No. 2171206-85-0 suggests that it may have applications in developing targeted therapies that require covalent interactions with proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like CAS No. 2171206-85-0 with high precision. These computational tools have been instrumental in identifying potential drug candidates by simulating their interactions with biological targets such as enzymes and receptors. The unique structural features of this compound make it an attractive candidate for further investigation, particularly in the context of developing inhibitors for therapeutic targets that require precise spatial and chemical complementarity.

In vitro studies have begun to elucidate the potential biological activities of CAS No. 2171206-85-0. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes and may have therapeutic potential in areas such as oncology and inflammation. The combination of structural motifs known to enhance binding affinity, along with functional groups that modulate reactivity, makes this molecule a promising candidate for further development.

The synthesis of CAS No. 2171206-85-0 presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful protection-deprotection strategies to ensure regioselectivity and yield optimization. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule efficiently.

One of the most exciting aspects of working with compounds like CAS No. 2171206-85-0 is the potential for discovery-driven research. By leveraging cutting-edge synthetic methodologies and incorporating structural motifs known to be biologically active, researchers can generate novel derivatives with enhanced properties. The ability to rapidly screen these derivatives using high-throughput screening (HTS) technologies accelerates the drug discovery process significantly.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market today were inspired by natural products due to their unique structural features and biological activities. While not derived directly from a natural source, CAS No. 2171206-85-0 embodies many principles found in successful drug candidates: a balance between complexity and functionality, strategic placement of key moieties for optimal interactions with biological targets, and an overall architecture that facilitates solubility and metabolic stability.

As research continues to evolve, so too will our understanding of how best to utilize compounds like CAS No. 2171206-85-0 in therapeutic applications. Advances in biotechnology and synthetic chemistry will undoubtedly open new avenues for exploration, allowing researchers to harness the full potential of this molecule.